3-Carbamoyl-4-methoxyphenyl acetate

• CAS No.: 61227-19-8
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: (3-carbamoyl-4-methoxyphenyl) acetate
• InChI: InChI=1S/C10H11NO4/c1-6(12)15-7-3-4-9(14-2)8(5-7)10(11)13/h3-5H,1-2H3,(H2,11,13)
• InChI Key: BSQGYGANWBXIGI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC(=C(C=C1)OC)C(=O)N

Description

3-Carbamoyl-4-methoxyphenyl acetate is a phenyl acetate derivative characterized by a methoxy group (-OCH₃) at the para position (4-position) and a carbamoyl group (-CONH₂) at the meta position (3-position) on the aromatic ring. The acetate ester (-OAc) functional group further enhances its reactivity and solubility in organic solvents. The molecular formula is C₁₀H₁₁NO₄, with a molecular weight of 209.20 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Carbamoyl-4-methoxyphenyl acetate typically involves the esterification of 3-carbamoyl-4-methoxyphenol with acetic anhydride or acetyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under reflux conditions to ensure complete conversion of the phenol to the acetate ester.

Industrial Production Methods

In an industrial setting, the production of 3-Carbamoyl-4-methoxyphenyl acetate may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-Carbamoyl-4-methoxyphenyl acetate undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The carbamoyl group can be reduced to an amine.

Substitution: The acetate group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be employed.

Major Products Formed

Oxidation: Formation of 3-carbamoyl-4-hydroxyphenyl acetate.

Reduction: Formation of 3-amino-4-methoxyphenyl acetate.

Substitution: Formation of various substituted phenyl acetates depending on the nucleophile used.

Scientific Research Applications

3-Carbamoyl-4-methoxyphenyl acetate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor to pharmacologically active compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Carbamoyl-4-methoxyphenyl acetate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s functional groups allow it to participate in various biochemical pathways, potentially leading to therapeutic effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• Carbamoyl vs.
• Acetate Ester vs. Acetophenone: The acetate ester in 3-carbamoyl-4-methoxyphenyl acetate enhances hydrolytic lability compared to the ketone group in acetophenone derivatives.

Physicochemical Properties

Compound Name	Melting Point (°C)	Solubility (Water)	LogP (Predicted)
3-Carbamoyl-4-methoxyphenyl acetate	Not Reported	Low (hydrophobic acetate)	~1.2
3-Hydroxy-4-methoxyacetophenone	98–102	Moderate (polar hydroxyl)	~1.5
4-Methoxyphenyl acetate	38–40	Low	~1.8

Key Observations :

• 3-Hydroxy-4-methoxyacetophenone exhibits higher water solubility owing to its hydroxyl group, though its melting point is significantly higher than the acetate derivatives .

Key Observations :

• 3-Hydroxy-4-methoxyacetophenone poses moderate health risks (e.g., irritation) but low flammability and reactivity .
• Data gaps for 3-carbamoyl-4-methoxyphenyl acetate highlight the need for targeted toxicological studies.

Electronic and Spectroscopic Properties

While direct studies on 3-carbamoyl-4-methoxyphenyl acetate are lacking, research on analogous acetates, such as zinc acetate, has employed resonant inelastic X-ray scattering (RIXS) to probe electronic structures. For example, aqueous zinc acetate exhibits distinct RIXS spectral features compared to pure water, suggesting acetate ligands significantly alter local electronic environments . Such methodologies could elucidate the electronic behavior of 3-carbamoyl-4-methoxyphenyl acetate in future studies.